Cas no 2287271-94-5 ([3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol)

[3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol is a structurally unique compound featuring a rigid bicyclo[1.1.1]pentane core, which enhances metabolic stability and reduces conformational flexibility. The 5-fluoro-2-methoxyphenyl substituent contributes to selective binding interactions, making it valuable in medicinal chemistry for targeted applications. The hydroxymethyl group offers a versatile handle for further derivatization or conjugation. This compound's compact, three-dimensional architecture is advantageous in drug discovery, particularly for improving pharmacokinetic properties and ligand efficiency. Its synthetic accessibility and functional group compatibility further support its utility as a building block in the development of bioactive molecules.
[3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol structure
2287271-94-5 structure
Product Name:[3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
CAS No:2287271-94-5
MF:C13H15FO2
MW:222.255407571793
CID:6367880
PubChem ID:137942665
Update Time:2025-05-28

[3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol Chemical and Physical Properties

Names and Identifiers

    • [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
    • [3-(5-fluoro-2-methoxyphenyl)bicyclo[1.1.1]pentan-1-yl]methanol
    • 2287271-94-5
    • EN300-6762223
    • Inchi: 1S/C13H15FO2/c1-16-11-3-2-9(14)4-10(11)13-5-12(6-13,7-13)8-15/h2-4,15H,5-8H2,1H3
    • InChI Key: FUPWGLMOFOWUHV-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)C12CC(CO)(C1)C2)OC

Computed Properties

  • Exact Mass: 222.10560788g/mol
  • Monoisotopic Mass: 222.10560788g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.5Ų

[3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol Pricemore >>

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Additional information on [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol

Comprehensive Analysis of [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No. 2287271-94-5)

The compound [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No. 2287271-94-5) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential applications. This bicyclic derivative, featuring a fluorinated methoxyphenyl group, is a subject of ongoing studies for its role in drug discovery and material science. Researchers are particularly interested in its steric and electronic effects, which make it a valuable building block for designing novel bioactive molecules.

One of the most searched questions about this compound revolves around its synthetic routes and reactivity. The bicyclo[1.1.1]pentane core is known for its high strain energy, which can influence the compound's stability and interaction with biological targets. Recent publications highlight its potential in medicinal chemistry, especially in the development of central nervous system (CNS) therapeutics. The fluorine atom and methoxy group in its structure are critical for modulating pharmacokinetic properties, such as metabolic stability and membrane permeability.

From an industrial perspective, CAS No. 2287271-94-5 is often discussed in the context of high-value intermediates for APIs (Active Pharmaceutical Ingredients). Its scalable synthesis and purification methods are hot topics in organic chemistry forums. Additionally, the compound's crystallinity and solubility profiles are key considerations for formulation scientists. These attributes align with the growing demand for precision medicine and targeted drug delivery systems.

Environmental and regulatory aspects of [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol are also frequently queried. While it is not classified as hazardous, its biodegradability and ecotoxicological impact are under evaluation to comply with green chemistry principles. This aligns with the broader trend of sustainable synthesis in the chemical industry, where minimizing waste and energy consumption is paramount.

In summary, CAS No. 2287271-94-5 represents a fascinating case study in modern chemical research. Its multifunctional architecture and versatile applications make it a compound of interest across academia and industry. As research progresses, its role in advancing drug discovery and material innovation is expected to expand, addressing some of the most pressing challenges in these fields.

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